Cas no 24558-60-9 ((2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol)

• Product Name: (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol
• CAS No: 24558-60-9
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• CID: 913206
• PubChem ID: 42608342
• Update Time: 2025-06-10

(2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol
• (2S,3R,4E)-2-AMINO-4-TETRADECENE-1,3-DIOL,YELLOW SOLID
• (2S,3R,E)-2-Amino-4-tetradecene-1,3-diol
• (2S,3R)-amino-tetradeca-4-ene-1,3-diol
• (E)-D-erythro-2-AMino-4-tetradecene-1,3-diol
• C14-Sphingosine
• D-erythro-C14-sphingosine
• Tetradephing-4-enine
• Sphingosine (d14:1)
• CHEBI:83706
• BP-28802
• (2S,3R,E)-2-Aminotetradec-4-ene-1,3-diol
• (E,2S,3R)-2-aminotetradec-4-ene-1,3-diol
• AKOS030551663
• tetradecasphing-4E-enine
• LMSP01040006
• J-015565
• Q27157123
• (2S,3R,4E)-2-aminotetradec-4-ene-1,3-diol
• C14-D-erythro-Sphingosine
• CS-0065961
• HY-118442
• tetradecasphingosine
• (4E,d14:1) sphingosine
• 24558-60-9
• C14 sphingosine
• Sphingosine (d14:1), D-erythro-Sphingosine (C14 Base), powder
• Tetradecasphing-4-enine
• 4-Tetradecene-1,3-diol, 2-amino-, (2S,3R,4E)-
• DB-289813
• (E)-D-erythro-2-Amino-4-tetradecene-1,3-diol; C14-Sphingosine; Tetradecasphing-4-enine;

• Inchi： 1S/C14H29NO2/c1-2-3-4-5-6-7-8-9-10-11-14(17)13(15)12-16/h10-11,13-14,16-17H,2-9,12,15H2,1H3/b11-10+/t13-,14+/m0/s1
• InChI Key： VDRZDTXJMRRVMF-NXFSIWHZSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCC)[C@H](CO)N

Computed Properties

• Exact Mass: 243.22000
• Monoisotopic Mass: 243.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Color/Form: Oil
• PSA: 66.48000
• LogP: 3.06410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol

Exploring the Unique Properties and Applications of (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol (CAS No. 24558-60-9)

In the realm of bioactive compounds, (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol (CAS No. 24558-60-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its amino and diol functional groups, has garnered attention in both academic research and industrial applications. Its tetradecene backbone and stereochemistry play a crucial role in its biological activity, making it a subject of study for researchers exploring lipid metabolism, cell signaling, and natural product synthesis.

The growing interest in (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol is reflected in the increasing number of searches related to its synthesis methods, biological functions, and potential therapeutic uses. With the rise of precision medicine and biomarker discovery, this compound has been investigated for its role in modulating cellular pathways. Researchers are particularly intrigued by its enantiomeric purity, as the (2S,3R) configuration is critical for its interactions with biological targets. This specificity aligns with the broader trend of chiral chemistry in drug development, where subtle structural differences can lead to significant variations in efficacy and safety.

From a synthetic perspective, CAS No. 24558-60-9 presents both challenges and opportunities. Its long-chain unsaturated structure requires careful handling to preserve its E-configuration (trans-double bond), which is essential for its bioactivity. Recent advancements in green chemistry have spurred interest in developing more sustainable routes to synthesize this compound, reducing reliance on hazardous reagents. This aligns with the global push toward environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

The applications of (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol extend beyond the lab. In the cosmeceutical industry, its potential as a skin barrier enhancer has been explored, leveraging its lipid-like properties to improve moisturization and elasticity. Additionally, its role in plant defense mechanisms has made it a candidate for agricultural biotechnology, where researchers aim to develop crops with enhanced resistance to environmental stressors. These applications resonate with current consumer trends favoring natural ingredients and sustainable agriculture.

As the scientific community continues to uncover the multifaceted roles of CAS No. 24558-60-9, questions about its structure-activity relationship (SAR) and mechanism of action remain at the forefront. Online searches often highlight queries such as "How does (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol interact with enzymes?" or "What are the latest analytical techniques for characterizing this compound?" Addressing these questions not only enhances understanding but also drives innovation in related fields like metabolomics and chemical biology.

In conclusion, (2S,3R,4E)-2-Amino-4-tetradecene-1,3-diol (CAS No. 24558-60-9) exemplifies the intersection of chemistry and biology, offering a wealth of opportunities for research and application. Its relevance to health, agriculture, and materials science ensures its place in ongoing scientific discourse. By staying attuned to both academic advancements and industry needs, stakeholders can harness the full potential of this remarkable molecule.